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Compound of Interest

tert-Butyl 3-
Compound Name:
(methylamino)propylcarbamate

Cat. No.: B152991

Essential Safety and Handling Guide for tert-
Butyl 3-(methylamino)propylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-Butyl 3-(methylamino)propylcarbamate (CAS RN: 442514-
22-9). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing
exposure risks. This chemical is classified as harmful if swallowed and may cause skin, eye,
and respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for the safe handling of tert-Butyl 3-
(methylamino)propylcarbamate. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving is
recommended. e Inner Glove:
Nitrile rubber (minimum 0.1
mm thickness). e Outer Glove:
Butyl rubber or Neoprene

(minimum 0.3 mm thickness).

Provides robust protection.
Nitrile offers splash resistance,
while butyl rubber and
neoprene provide extended
protection. Given the lack of
specific breakthrough time
data, a conservative double-
gloving approach is
recommended. Change gloves
immediately upon

contamination.[2]

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standard. A
face shield should be worn
over the goggles when there is

a significant risk of splashes.

Protects against severe eye

damage from splashes.[2]

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat should be worn
over personal clothing. A
chemical-resistant apron and
sleeves are recommended for
larger quantities. Wear closed-

toe shoes and long pants.

Protects skin from potential

splashes and contact.[2]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[2][3] If engineering
controls are insufficient, a
NIOSH-approved respirator
with a green
(ammonia/methylamine) or a
multi-gas/vapor cartridge is
required. A quantitative fit test

is mandatory before initial use.

Prevents inhalation of harmful
vapors. The amine functional
group suggests that an
ammonia/methylamine-specific
cartridge is appropriate, while
a multi-gas cartridge offers

broader protection.[2]
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Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
_ artificial respiration. Do not use mouth-to-mouth
Inhalation o o .
resuscitation if the victim ingested or inhaled the

chemical. Seek immediate medical attention.[3]

[415]

Immediately flush skin with running water for at
least 15 minutes while removing all

Skin Contact contaminated clothing and shoes. Wash the
affected area with soap and plenty of water.

Seek immediate medical attention.[4][5]

Immediately flush open eyes with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison center or

doctor immediately.[4][5][6]

Handling and Storage Protocols

Safe Handling:
» Handle in a well-ventilated place, preferably within a chemical fume hood.[3][5]
e Wear suitable protective clothing, including the PPE outlined above.[5][7]

e Avoid contact with skin and eyes.[5]
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» Avoid the formation of dust and aerosols.[3][5]
e Use non-sparking tools.[5]

e Ground and bond containers when transferring material to prevent fire caused by
electrostatic discharge.[5][8]

e Do not eat, drink, or smoke when using this product.[5][7]

o Wash hands thoroughly after handling.[5][7][8]

Storage Conditions:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

o Keep in a dark place under an inert atmosphere.[1] Recommended storage temperature is 2-
8°C.[1][9]

o Store apart from incompatible materials such as strong oxidizing agents and strong acids.[3]
Accidental Release and Disposal Plan
Spill and Leak Cleanup:

o Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.
Remove all sources of ignition.[5]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[5]

e Cleanup: Use personal protective equipment. For liquid spills, use a vapor-suppressing foam
to reduce vapors.[8] For solid spills, sweep up and shovel into suitable containers for
disposal, avoiding dust formation.[3][5] Collect all adhered or collected material for prompt
disposal.[5]

Waste Disposal:
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o All waste containing tert-Butyl 3-(methylamino)propylcarbamate must be treated as
hazardous waste.[2]

e Chemical Waste: Collect all residual chemical and contaminated materials in a clearly
labeled, sealed, and compatible waste container.[2][5]

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.[2]

Dispose of all waste in accordance with local, state, and federal regulations.[2][4][5]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of tert-Butyl 3-(methylamino)propylcarbamate
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Caption: Workflow for the safe handling of tert-Butyl 3-(methylamino)propylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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